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Compound of Interest

Compound Name: Cyclopenin

CAS No.: 19553-26-5

Cat. No.: B1149668

Get Quote

Executive Summary
Cyclopenin is a benzodiazepine alkaloid predominantly isolated from Penicillium cyclopium

and Penicillium viridicatum. Unlike the therapeutically ubiquitous 1,4-benzodiazepines (e.g.,

diazepam), cyclopenin possesses a unique benzodiazepine-2,5-dione scaffold fused with an

epoxide ring. Its significance lies not only in its intrinsic biological activity but in its role as the

labile precursor to viridicatin, a quinolone alkaloid with potent antitubercular and cytotoxic

properties.

This guide analyzes the chemical transformation that governs the bioactivity of this class,

detailing the transition from the diazepine scaffold to the quinoline core and the resulting shifts

in pharmacological targets.

Biosynthetic Origin & Structural Scaffold
The biosynthesis of cyclopenin represents a sophisticated assembly of primary metabolites

into a complex heterocycle. Understanding this pathway is critical for derivatization strategies,

as enzymatic steps often mirror potential synthetic access points.
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The Core Scaffold
Cyclopenin: (3S,4R)-3-phenyl-4-methyl-3,4-epoxy-1,4-benzodiazepine-2,5-dione.

Key Features:

Epoxide Ring: High reactivity; susceptible to nucleophilic attack and rearrangement.

N-Methyl Group: Critical for the rearrangement mechanism; expelled during conversion to

viridicatin.

Diazepine-2,5-dione: A rigid bicyclic core distinct from the flexible 1,4-benzodiazepine

anxiolytics.

Biosynthetic Pathway Visualization
The following diagram illustrates the enzymatic cascade from amino acid precursors to the

active alkaloids.
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Figure 1: Biosynthetic pathway of Cyclopenin and its conversion to Viridicatin. The

"Cyclopenase" step represents a ring contraction unique to this alkaloid class.

Chemical Synthesis & Rearrangement Protocol
The most pharmacologically relevant reaction in this series is the conversion of cyclopenin to

viridicatin. This rearrangement can be catalyzed enzymatically (by cyclopenase) or chemically

(acid/base catalysis).[1]
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Mechanism of Rearrangement
The transformation involves the extrusion of methylamine and carbon dioxide.

Protonation/Activation: The epoxide oxygen or the carbonyl is activated.

Ring Contraction: The phenyl group migrates, leading to the collapse of the seven-

membered diazepine ring.

Extrusion: The N-methyl carbamoyl moiety is ejected as MeNH₂ and CO₂, yielding the

thermodynamically stable quinoline-2-one (viridicatin).

Experimental Protocol: Acid-Catalyzed Rearrangement
Objective: To synthesize Viridicatin (3-hydroxy-4-phenylquinolin-2(1H)-one) from Cyclopenin.

Reagents:

Cyclopenin (100 mg, 0.34 mmol)

2M Hydrochloric Acid (HCl)

Ethanol (EtOH)

Ethyl Acetate (EtOAc) for extraction

Step-by-Step Methodology:

Dissolution: Dissolve 100 mg of Cyclopenin in 5 mL of ethanol in a round-bottom flask.

Acidification: Add 2 mL of 2M HCl dropwise to the solution.

Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours. Monitor reaction progress via

TLC (Silica gel; Mobile phase: CHCl₃:MeOH 95:5). Cyclopenin (Rf ~0.6) should disappear,

and Viridicatin (Rf ~0.4, fluorescent under UV) should appear.

Neutralization: Cool the reaction to room temperature. Neutralize carefully with saturated

NaHCO₃ solution until pH ~7.
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Extraction: Extract the aqueous layer three times with EtOAc (3 x 10 mL).

Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate

in vacuo. Recrystallize the crude solid from methanol to yield Viridicatin as colorless needles.

Validation: Confirm structure via ¹H-NMR (DMSO-d₆). Look for the disappearance of the N-

methyl singlet (~3.0 ppm) and the appearance of the quinoline NH singlet (~12.0 ppm).

Structure-Activity Relationship (SAR) Analysis
The SAR of this class is bifurcated: the intact diazepine (Cyclopenin) vs. the rearranged

quinoline (Viridicatin).

Comparative SAR Table
Feature Cyclopenin (Precursor)

Viridicatin (Active
Metabolite)

Core Scaffold 1,4-Benzodiazepine-2,5-dione 4-Phenylquinolin-2(1H)-one

Key Functional Group 3,4-Epoxide ring 3-Hydroxyl group (enol)

Solubility Moderate (Lipophilic) Poor (Highly crystalline)

Primary Activity Phytotoxic, weak antimicrobial Potent Anti-TB, Cytotoxic

Mechanism Epoxide reactivity (alkylation)
Intercalation / Enzyme

Inhibition

SAR Logic Map
The following diagram details how structural modifications at specific positions influence

biological potency.
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Figure 2: Structural determinants of activity for Cyclopenin and Viridicatin.

Key SAR Findings
The 3-Hydroxyl Switch: In Viridicatin, the C3-hydroxyl group is essential. Acylation of this

group generally reduces cytotoxic activity, suggesting it acts as a hydrogen bond

donor/acceptor in the active site (likely topoisomerase or gyrase).

The Methoxy Effect: Derivatives of Viridicatin with a methoxy group at the C9 position (e.g.,

9-methoxyolivacine analogs) show significantly improved activity against Mycobacterium

tuberculosis (MIC values dropping from >10 µM to ~1.5 µM).

Epoxide Reactivity: In Cyclopenin, the epoxide is the "warhead." However, its instability

makes it a poor drug candidate per se. The rearrangement to Viridicatin "locks" the molecule

into a stable, planar form capable of DNA intercalation.
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Biological Mechanisms & Applications
Antimicrobial (Anti-TB)
Viridicatin and its derivatives function similarly to quinolone antibiotics.

Target: Bacterial DNA Gyrase / Topoisomerase IV.

Mechanism: The planar quinoline core intercalates into DNA or binds the enzyme-DNA

complex, stabilizing the cleaved DNA intermediate and leading to bacterial cell death.

Selectivity: 9-methoxy substitution increases selectivity for mycobacterial gyrase over

mammalian topoisomerase.

Cytotoxicity
Viridicatin exhibits cytotoxicity against HEPG2 (liver carcinoma) and MCF7 (breast cancer) cell

lines.

Apoptosis Induction: Evidence suggests it triggers apoptosis via the mitochondrial pathway.

Potency: While natural Viridicatin has moderate IC50 values (20–30 µM), synthetic

derivatives (e.g., fluorinated or methoxylated analogs) can achieve low micromolar potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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